Cas no 53578-22-6 (Cyclodeca-3,8-diene-1,6-dione)

• Product Name: Cyclodeca-3,8-diene-1,6-dione
• CAS No: 53578-22-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1587360
• PubChem ID: 543095
• Update Time: 2025-04-21

Cyclodeca-3,8-diene-1,6-dione Chemical and Physical Properties

Names and Identifiers

• cyclodeca-3,8-diene-1,6-dione
• 3,8-Cyclodecadiene-1,6-dione
• 53578-22-6
• DB-314921
• DTXSID10337495
• Cyclodeca-3,8-diene-1,6-dione

• Inchi： 1S/C10H12O2/c11-9-5-1-2-6-10(12)8-4-3-7-9/h1-4H,5-8H2
• InChI Key： SEBFSLGGWSYNLH-UHFFFAOYSA-N
• SMILES： O=C1CC=CCC(CC=CC1)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14